1-methyl-4-phenyl-1H-1,2,3-triazol-5-amine hydrochloride
Description
1-Methyl-4-phenyl-1H-1,2,3-triazol-5-amine hydrochloride is a compound that belongs to the class of 1,2,3-triazoles . Triazoles are five-membered heterocyclic compounds that contain three nitrogen atoms and two carbon atoms . They are known for their broad range of applications in pharmaceuticals, agrochemicals, and other fields .
Synthesis Analysis
The synthesis of 1,2,3-triazole analogs often involves “Click” chemistry and Suzuki–Miyaura cross-coupling reactions in an aqueous medium . The starting material undergoes a Suzuki–Miyaura cross-coupling reaction with different arylboronic acids to afford the target molecules . All newly synthesized compounds are characterized by 1H NMR, 13C NMR, FT-IR, HRMS, and where applicable 19F NMR spectroscopy .Molecular Structure Analysis
The molecular structure of 1,2,3-triazoles, including this compound, is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms . The structure can be analyzed using various spectroscopic techniques, including 1H NMR, 13C NMR, FT-IR, and HRMS .Chemical Reactions Analysis
1,2,3-Triazoles are known for their high chemical stability. They are usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperatures . The presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds .Physical And Chemical Properties Analysis
1,2,3-Triazoles are typically white or colorless solids that are highly soluble in water and other polar solvents . They have a strong dipole moment and the ability to form hydrogen bonds .Mechanism of Action
While the specific mechanism of action for 1-methyl-4-phenyl-1H-1,2,3-triazol-5-amine hydrochloride is not mentioned in the retrieved papers, 1,2,3-triazole derivatives have been found to exhibit inhibitory potential through direct binding with the active site residues of certain enzymes . For example, some 1,2,3-triazole analogs have shown moderate inhibition potential against the carbonic anhydrase-II enzyme .
Future Directions
The broad range of applications and the promising biological activities of 1,2,3-triazole derivatives suggest that they could be further explored for potential uses in pharmaceuticals, agrochemicals, and other fields . Future research could focus on synthesizing new 1,2,3-triazole derivatives and evaluating their biological activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-phenyl-1H-1,2,3-triazol-5-amine hydrochloride involves the reaction of 4-phenyl-1H-1,2,3-triazole-5-amine with methyl iodide followed by treatment with hydrochloric acid.", "Starting Materials": [ "4-phenyl-1H-1,2,3-triazole-5-amine", "Methyl iodide", "Hydrochloric acid" ], "Reaction": [ "4-phenyl-1H-1,2,3-triazole-5-amine is reacted with methyl iodide in the presence of a base such as potassium carbonate to form 1-methyl-4-phenyl-1H-1,2,3-triazol-5-amine.", "The resulting product is then treated with hydrochloric acid to form 1-methyl-4-phenyl-1H-1,2,3-triazol-5-amine hydrochloride.", "The final product can be isolated by filtration and drying." ] } | |
CAS RN |
2551118-74-0 |
Molecular Formula |
C9H11ClN4 |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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